Cas no 1449145-31-6 (3-(Di-n-propylsulfamoyl)benzeneboronic acid)

• Product Name: 3-(Di-n-propylsulfamoyl)benzeneboronic acid
• CAS No: 1449145-31-6
• MF: C₁₂H₂₀BNO₄S
• MW: 285.167502403259
• MDL: MFCD20265249
• CID: 2604969
• PubChem ID: 73995769
• Update Time: 2025-05-24

3-(Di-n-propylsulfamoyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Di-n-propylsulfamoyl)benzeneboronic acid
• (3-(N,N-Dipropylsulfamoyl)phenyl)boronic acid
• [3-(dipropylsulfamoyl)phenyl]boronic acid
• 1449145-31-6
• CS-0174239
• 3-(DIPROPYLSULFAMOYL)PHENYLBORONIC ACID
• SB82070
• AS-76389
• (3-(N,N-Dipropylsulfamoyl)phenyl)boronicacid
• D93607
• DB-203880

• MDL： MFCD20265249
• Inchi： 1S/C12H20BNO4S/c1-3-8-14(9-4-2)19(17,18)12-7-5-6-11(10-12)13(15)16/h5-7,10,15-16H,3-4,8-9H2,1-2H3
• InChI Key： NUYSZOMJDYKRCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 285.1206095g/mol
• Monoisotopic Mass: 285.1206095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2

Additional information on 3-(Di-n-propylsulfamoyl)benzeneboronic acid

Comprehensive Overview of 3-(Di-n-propylsulfamoyl)benzeneboronic acid (CAS No. 1449145-31-6)

3-(Di-n-propylsulfamoyl)benzeneboronic acid (CAS No. 1449145-31-6) is a specialized boronic acid derivative with significant applications in organic synthesis, pharmaceutical research, and material science. This compound features a sulfamoyl group and a boronic acid moiety, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in modern synthetic chemistry. Its unique structure enables the formation of carbon-carbon bonds, which is critical for developing novel drug candidates and functional materials.

The growing interest in boronic acid compounds like 3-(Di-n-propylsulfamoyl)benzeneboronic acid stems from their role in targeted drug delivery and bioconjugation. Researchers are increasingly exploring its potential in cancer therapeutics, particularly in proteasome inhibition and enzyme modulation. Recent studies highlight its utility in designing small-molecule inhibitors, aligning with the current trend of precision medicine and personalized therapies. This compound’s chemical stability and reactivity further enhance its appeal for high-throughput screening and combinatorial chemistry.

From an industrial perspective, 3-(Di-n-propylsulfamoyl)benzeneboronic acid is valued for its compatibility with green chemistry principles. As sustainability becomes a priority, this compound’s efficiency in catalytic processes reduces waste and energy consumption, addressing key concerns in environmental impact. Its applications extend to OLED materials and polymeric sensors, where its electron-withdrawing properties improve device performance. These attributes make it a focal point for innovations in renewable energy and smart materials.

In the context of AI-driven drug discovery, 3-(Di-n-propylsulfamoyl)benzeneboronic acid is frequently referenced in cheminformatics databases. Machine learning models leverage its structural descriptors to predict bioactivity, accelerating the identification of lead compounds. This aligns with the rising demand for computational chemistry tools that streamline R&D workflows. Additionally, its spectroscopic properties facilitate quality control in manufacturing, ensuring compliance with regulatory standards.

For researchers seeking high-purity reagents, 1449145-31-6 is often cataloged alongside custom synthesis services. Its storage conditions and handling protocols are optimized to maintain integrity, reflecting advancements in laboratory safety. As the scientific community prioritizes reproducibility, detailed analytical data (e.g., NMR, HPLC) for this compound are increasingly accessible, supporting rigorous peer-reviewed studies.

The future of 3-(Di-n-propylsulfamoyl)benzeneboronic acid lies in its adaptability to emerging fields like nanotechnology and biomedical imaging. With ongoing investigations into its surface functionalization capabilities, this compound may soon play a pivotal role in diagnostic probes and theragnostic agents. Its interdisciplinary relevance underscores its importance in both academic and industrial settings, solidifying its status as a cornerstone of modern chemical innovation.